Cas no 650638-12-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-)
650638-12-3 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
CAS No:650638-12-3
MF:C11H8N6
MW:224.221420288086
CID:408190
PubChem ID:57423278
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
- 5-amino-1-(1H-benzimidazol-4-yl)pyrazole-4-carbonitrile
- SCHEMBL6071431
- DTXSID90726323
- 650638-12-3
- 5-amino-1-(1h-benzimidazol-4-yl)-1h-pyrazole-4-carbonitrile
- 5-Amino-1-(1H-benzo[d]imidazol-4-yl)-1H-pyrazole-4-carbonitrile
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- Inchi: 1S/C11H8N6/c12-4-7-5-16-17(11(7)13)9-3-1-2-8-10(9)15-6-14-8/h1-3,5-6H,13H2,(H,14,15)
- InChI Key: MAEJSKNQRWXBQM-UHFFFAOYSA-N
- SMILES: N1(C(=C(C#N)C=N1)N)C1=CC=CC2=C1N=CN2
Computed Properties
- Exact Mass: 224.08124
- Monoisotopic Mass: 224.08104428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 96.3Ų
Experimental Properties
- PSA: 96.31
1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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